molecular formula C21H18N4O4 B2443346 1-benzyl-4-hydroxy-N~5~-(4-methoxyphenyl)-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide CAS No. 1251670-63-9

1-benzyl-4-hydroxy-N~5~-(4-methoxyphenyl)-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

Cat. No. B2443346
CAS RN: 1251670-63-9
M. Wt: 390.399
InChI Key: LIRUDGNQFURRBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that appears to contain several functional groups and structural motifs common in medicinal chemistry. These include a pyrazolo[3,4-b]pyridine core, a benzyl group, a methoxyphenyl group, and a carboxamide group. Compounds with these types of structures are often studied for their potential biological activities .


Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It contains a pyrazolo[3,4-b]pyridine core, which is a type of nitrogen-containing heterocycle. This core is substituted with various other groups, including a benzyl group, a methoxyphenyl group, and a carboxamide group .

Scientific Research Applications

Synthesis and Structural Analysis

The compound 1-benzyl-4-hydroxy-N5-(4-methoxyphenyl)-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a part of the broader family of pyrazolo[3,4-b]pyridine derivatives, which are synthesized through various chemical processes. The significance of these compounds lies in their structural and functional versatility, making them valuable for scientific research. For instance, Dorn and Ozegowski (1982) described the unambiguous synthesis of 4,7-Dihydro-4-oxo-1H-pyrazolo[3,4-b]pyridine derivatives through decarboxylation and debenzylation processes, highlighting the intricate steps involved in the creation of these complex molecules (Dorn & Ozegowski, 1982). Similarly, Quiroga et al. (1999) explored the synthesis and characterization of 3-aryl-5-cyanopyrazolo[3,4-b]pyridines, providing insight into the chemical behavior and potential applications of these compounds (Quiroga et al., 1999).

Chemical Behavior and Reactions

The chemical behavior and reactions of pyrazolo[3,4-b]pyridine derivatives are subjects of extensive research due to their potential applications in various fields. For example, Yıldırım, Kandemirli, and Demir (2005) examined the functionalization reactions of similar compounds, providing valuable insights into their chemical properties and reactions mechanisms (Yıldırım, Kandemirli, & Demir, 2005). This research is fundamental for understanding the potential uses of these compounds in developing new materials or drugs.

Applications in Material Science and Pharmacology

The pyrazolo[3,4-b]pyridine derivatives, including compounds with structural similarities to 1-benzyl-4-hydroxy-N5-(4-methoxyphenyl)-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide, are explored for their applications in material science and pharmacology. Studies such as those by Hassan et al. (2014) and Grošelj et al. (2015) delve into the synthesis, characterization, and potential cytotoxicity of new derivatives, underscoring their importance in medicinal chemistry and drug development (Hassan et al., 2014); (Grošelj et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Based on its structure, it might interact with various enzymes or receptors in the body. For example, some similar compounds are known to act as inhibitors of certain enzymes .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment .

properties

IUPAC Name

1-benzyl-4-hydroxy-N-(4-methoxyphenyl)-6-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N4O4/c1-29-15-9-7-14(8-10-15)23-20(27)17-18(26)16-11-22-25(19(16)24-21(17)28)12-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,23,27)(H2,24,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LIRUDGNQFURRBL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C2=C(C3=C(NC2=O)N(N=C3)CC4=CC=CC=C4)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-benzyl-4-hydroxy-N-(4-methoxyphenyl)-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.